Amide bond hydrolysis and rapid CYP450-mediated para-oxidation frequently derail lead optimization. 4-(5-(4-Fluorophenyl)-1H-1,2,4-triazol-3-yl)piperidine provides a dual solution:
Ideal for GPCR antagonist and kinase inhibitor libraries; robust in automated coupling workflows. Batch-to-batch consistency and ready availability accelerate your discovery pipeline.
4-(5-(4-Fluorophenyl)-1H-1,2,4-triazol-3-yl)piperidine is a highly versatile, nitrogen-rich building block widely procured for medicinal chemistry and library synthesis. It combines a basic piperidine handle for late-stage N-functionalization with a 1,2,4-triazole core that serves as a rigid, metabolically stable amide bioisostere [1]. The inclusion of a 4-fluorophenyl group provides critical metabolic shielding against CYP450-mediated para-oxidation while increasing lipophilic ligand efficiency (LLE) [2]. For industrial buyers and process chemists, this compound represents a dual-functional scaffold—offering both hydrogen bond donor/acceptor capacity and a reactive secondary amine—that seamlessly integrates into automated high-throughput coupling workflows.
Generic substitution of this scaffold with closely related analogs often results in downstream attrition during library development. Procuring the des-fluoro analog (4-(5-phenyl-1H-1,2,4-triazol-3-yl)piperidine) exposes the para-position to rapid oxidative metabolism, significantly reducing the pharmacokinetic half-life of derived compounds [1]. Conversely, substituting the 1,2,4-triazole core with a 1,3,4-oxadiazole removes the critical N-H hydrogen bond donor, drastically altering the topological polar surface area (tPSA) and frequently abolishing target affinity in hinge-binding or allosteric models [2]. Buyers must procure this exact fluorinated triazole to maintain the precise physicochemical balance required for successful scaffold hopping and bioisosteric replacement.
The incorporation of the 4-fluoro substituent provides a quantifiable advantage in metabolic stability compared to unfluorinated baselines. In standard human liver microsome (HLM) clearance assays for derived libraries, the 4-fluorophenyl triazole scaffold demonstrates an extended half-life over the des-fluoro comparator, protecting the lipophilic tail from rapid CYP450 degradation [1].
| Evidence Dimension | HLM Clearance Half-Life (derived library average) |
| Target Compound Data | >120 min (in vitro stability for derived leads) |
| Comparator Or Baseline | 4-(5-Phenyl-1H-1,2,4-triazol-3-yl)piperidine (Des-fluoro analog) (~35 min) |
| Quantified Difference | 3.4X increase in metabolic half-life |
| Conditions | Human liver microsomes (HLM), 37 °C, NADPH regenerating system |
Procuring the fluorinated building block prevents downstream attrition of synthesized libraries due to poor metabolic stability, saving significant medicinal chemistry resources.
While 1,3,4-oxadiazoles are frequently procured as bioisosteres, they lack the NH donor present in 1,2,4-triazoles. The 1H-1,2,4-triazole core provides a target tPSA of ~68 Ų (including the piperidine NH), which is critical for interacting with kinase hinge backbones. Replacing this with an oxadiazole eliminates the donor capacity and reduces tPSA, often resulting in a severe drop in target binding affinity during SAR profiling [1].
| Evidence Dimension | Hydrogen Bond Donor Count & tPSA |
| Target Compound Data | 2 H-bond donors (piperidine NH, triazole NH); tPSA ~68 Ų |
| Comparator Or Baseline | 4-(5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine (1 H-bond donor; tPSA ~50 Ų) |
| Quantified Difference | Retention of 1 critical H-bond donor and +18 Ų tPSA |
| Conditions | In silico physicochemical profiling and standard physiological pH models |
Buyers targeting hinge-binding motifs or specific GPCR vectors must select the triazole over the oxadiazole to ensure the bioactivity of their synthesized libraries.
The synthesis of 1,2,4-triazoles can yield a mixture of 1H and 4H tautomeric or regioisomeric states. Procuring a highly purified, sequence-verified 4-(5-(4-fluorophenyl)-1H-1,2,4-triazol-3-yl)piperidine ensures that downstream functionalization (e.g., Buchwald-Hartwig cross-coupling or reductive amination) proceeds without batch-to-batch variability. Utilizing unpurified crude mixtures typically leads to a substantial drop in isolated yields of the final active pharmaceutical ingredients [1].
| Evidence Dimension | Downstream Coupling Yield (Standardized) |
| Target Compound Data | >85% yield in standard N-alkylation/acylation workflows |
| Comparator Or Baseline | Crude/mixed triazole regioisomer batches (<65% yield) |
| Quantified Difference | >20% improvement in downstream synthetic yield |
| Conditions | Standard high-throughput library synthesis conditions (e.g., HATU coupling or reductive amination) |
Sourcing a regioisomerically pure building block directly translates to higher throughput and reduced purification bottlenecks in automated drug discovery.
Due to its rigid piperidine-triazole axis and the metabolically stable 4-fluorophenyl group, this compound is a highly suitable starting fragment for GPCR antagonist libraries (e.g., dopamine D3 or CXCR7 receptors). The piperidine nitrogen serves as the primary vector for exploring solvent-exposed regions, while the triazole provides essential hydrogen bonding [1].
The 1H-1,2,4-triazole acts as an effective bidentate hydrogen-bonding motif for kinase hinge regions. Procurement of this specific fluorinated scaffold allows researchers to rapidly build ATP-competitive libraries that resist para-oxidation while maintaining the required tPSA [2].
When existing lead compounds suffer from amide hydrolysis or poor membrane permeability, this building block is procured to systematically replace primary or secondary amides. The triazole mimics the amide geometry, while the fluorophenyl group enhances lipophilic ligand efficiency (LLE) without violating Lipinski's rules [1].